Cyclononadecasiloxane, octatriacontamethyl-

• CAS RN: 150026-97-4
• Molecular Formula: C38H114O19Si19
• Molecular Weight: 1408.9 g/mol
• IUPAC Name: 2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20,22,22,24,24,26,26,28,28,30,30,32,32,34,34,36,36,38,38-octatriacontamethyl-1,3,5,7,9,11,13,15,17,19,21,23,25,27,29,31,33,35,37-nonadecaoxa-2,4,6,8,10,12,14,16,18,20,22,24,26,28,30,32,34,36,38-nonadecasilacyclooctatriacontane
• InChI: InChI=1S/C38H114O19Si19/c1-58(2)39-59(3,4)41-61(7,8)43-63(11,12)45-65(15,16)47-67(19,20)49-69(23,24)51-71(27,28)53-73(31,32)55-75(35,36)57-76(37,38)56-74(33,34)54-72(29,30)52-70(25,26)50-68(21,22)48-66(17,18)46-64(13,14)44-62(9,10)42-60(5,6)40-58/h1-38H3
• InChI Key: NONJZHMTYPZINL-UHFFFAOYSA-N
• SMILES: C[Si]1(O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O[Si](O1)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)(C)C)C
• synonyms: OCTATRIACONTAMETHYLCYCLONONADECASILOXANE

Description

Cyclononadecasiloxane, octatriacontamethyl- is a type of cyclic siloxane that has been extensively studied due to its unique properties and potential applications in various fields. This compound is also known as D9 or decamethylcyclopentasiloxane and has a chemical formula of C30H78O6Si9.

Mechanism of Action

The mechanism of action of Cyclononadecasiloxane, octatriacontamethyl- is not fully understood. However, studies have shown that this compound has a unique molecular structure that allows it to interact with various biological molecules, such as proteins and lipids. This interaction can result in changes in the conformation and function of these molecules, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
Cyclononadecasiloxane, octatriacontamethyl- has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of various cancer cells, such as breast cancer cells and prostate cancer cells. Cyclononadecasiloxane, octatriacontamethyl- has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

Cyclononadecasiloxane, octatriacontamethyl- has several advantages for lab experiments. This compound is relatively easy to synthesize and has a high degree of purity, which makes it ideal for various research applications. Cyclononadecasiloxane, octatriacontamethyl- is also highly stable and has a long shelf life, which makes it ideal for long-term experiments. However, Cyclononadecasiloxane, octatriacontamethyl- has some limitations for lab experiments. This compound is relatively expensive, which may limit its use in some research applications. Cyclononadecasiloxane, octatriacontamethyl- is also highly volatile, which may make it difficult to handle and store.

Future Directions

There are several future directions for the research on Cyclononadecasiloxane, octatriacontamethyl-. One potential direction is to further explore the potential use of this compound as a drug delivery system. Another potential direction is to explore the potential use of Cyclononadecasiloxane, octatriacontamethyl- as a dielectric material in the development of advanced electronic devices. Additionally, further studies are needed to fully understand the mechanism of action of Cyclononadecasiloxane, octatriacontamethyl- and its potential applications in various fields.

Synthesis Methods

Cyclononadecasiloxane, octatriacontamethyl- can be synthesized through several methods, including the reaction of decamethylcyclopentasiloxane with hydrochloric acid, the reaction of decamethylcyclopentasiloxane with potassium hydroxide, and the thermal decomposition of hexamethyldisiloxane. The most common method for synthesizing Cyclononadecasiloxane, octatriacontamethyl- is through the reaction of decamethylcyclopentasiloxane with hydrochloric acid. This method involves adding hydrochloric acid to decamethylcyclopentasiloxane, which results in the formation of Cyclononadecasiloxane, octatriacontamethyl-.

Scientific Research Applications

Cyclononadecasiloxane, octatriacontamethyl- has been extensively studied for its potential applications in various fields, including the pharmaceutical industry, electronics, and cosmetics. In the pharmaceutical industry, Cyclononadecasiloxane, octatriacontamethyl- has been studied for its potential use as a drug delivery system due to its unique properties, such as its low toxicity and high stability. In the electronics industry, Cyclononadecasiloxane, octatriacontamethyl- has been studied for its potential use as a dielectric material due to its high dielectric constant and low dielectric loss. In the cosmetics industry, Cyclononadecasiloxane, octatriacontamethyl- has been studied for its potential use as a silicone oil due to its low viscosity and high spreadability.